Cas no 100431-21-8 ((R)-Mesityl Phenyl Sulfoxide)

• Product Name: (R)-Mesityl Phenyl Sulfoxide
• CAS No: 100431-21-8
• MF: C₁₅H₁₆OS
• MW: 244.351943016052
• MDL: MFCD11707198
• CID: 1126835
• PubChem ID: 14170486
• Update Time: 2025-06-14

(R)-Mesityl Phenyl Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(phenylsulfinyl)-, (R)-
• AS-43867
• (R)-1,3,5-Trimethyl-2-(phenylsulfinyl)benzene
• MFCD11707198
• (R)-MESITYL PHENYL SULFOXIDE
• CS-0439606
• 2-[(R)-BENZENESULFINYL]-1,3,5-TRIMETHYLBENZENE
• 1,3,5-trimethyl-2-[(R)-phenylsulfinyl]benzene
• AKOS027334765
• SB49399
• 100431-21-8
• (R)-Mesityl Phenyl Sulfoxide

• MDL： MFCD11707198
• Inchi： 1S/C15H16OS/c1-11-9-12(2)15(13(3)10-11)17(16)14-7-5-4-6-8-14/h4-10H,1-3H3/t17-/m1/s1
• InChI Key： NPTGGTKSCLGSSS-QGZVFWFLSA-N
• SMILES： [S@@](C1C=CC=CC=1)(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 244.09228
• Monoisotopic Mass: 244.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Additional information on (R)-Mesityl Phenyl Sulfoxide

Comprehensive Overview of (R)-Mesityl Phenyl Sulfoxide (CAS No. 100431-21-8): Properties, Applications, and Innovations

(R)-Mesityl Phenyl Sulfoxide (CAS No. 100431-21-8) is a chiral sulfoxide compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. Its unique stereochemical properties and versatile reactivity make it a valuable intermediate in asymmetric synthesis and drug development. The compound's enantiopure form is particularly sought after for its role in catalytic reactions and as a building block for bioactive molecules. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The molecular structure of (R)-Mesityl Phenyl Sulfoxide features a sulfinyl group bonded to a mesityl (2,4,6-trimethylphenyl) and a phenyl ring, which contributes to its steric and electronic properties. This configuration enhances its utility in chiral auxiliaries and ligand design for transition-metal catalysis. Recent studies highlight its application in C-H activation and cross-coupling reactions, which are pivotal in modern synthetic chemistry. The compound's high enantiomeric excess (ee) and stability under various conditions further underscore its industrial relevance.

In the pharmaceutical sector, (R)-Mesityl Phenyl Sulfoxide is investigated for its potential as a precursor to chiral drugs and therapeutic agents. Its ability to induce stereoselectivity in reactions makes it a candidate for developing treatments targeting central nervous system (CNS) disorders and metabolic diseases. Additionally, its role in protease inhibition and enzyme modulation is an area of active research, reflecting the growing demand for precision medicine.

From a commercial perspective, the demand for (R)-Mesityl Phenyl Sulfoxide is driven by its applications in fine chemicals and specialty materials. Manufacturers are optimizing synthetic routes to improve yield and reduce costs, addressing challenges such as racemization and scalability. Innovations in continuous flow chemistry and biocatalysis are also being explored to enhance production efficiency, catering to the needs of high-value chemical markets.

Environmental and regulatory considerations are integral to the discussion around (R)-Mesityl Phenyl Sulfoxide. Its synthesis and handling adhere to REACH compliance and GMP standards, ensuring safety and sustainability. The compound's low toxicity profile and biodegradability align with the principles of green chemistry, making it a preferred choice for eco-conscious applications. Researchers are also investigating its potential in waste reduction and energy-efficient processes, contributing to the circular economy.

In summary, (R)-Mesityl Phenyl Sulfoxide (CAS No. 100431-21-8) stands at the intersection of innovation and practicality, offering solutions to challenges in synthetic chemistry and drug development. Its chiral nature, coupled with its diverse applications, positions it as a compound of enduring significance in both academic and industrial settings. As advancements in catalysis and sustainable chemistry continue, the relevance of this sulfoxide derivative is expected to grow, paving the way for new discoveries and applications.